Cas no 2229153-73-3 (3-(3,4,5-trimethoxyphenyl)azetidin-3-ol)

• Product Name: 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol
• CAS No: 2229153-73-3
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 6184758
• PubChem ID: 165757828
• Update Time: 2025-06-10

3-(3,4,5-trimethoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol
• EN300-1821396
• 2229153-73-3

• Inchi： 1S/C12H17NO4/c1-15-9-4-8(12(14)6-13-7-12)5-10(16-2)11(9)17-3/h4-5,13-14H,6-7H2,1-3H3
• InChI Key： BGGSNGUBQCSINB-UHFFFAOYSA-N
• SMILES： OC1(C2C=C(C(=C(C=2)OC)OC)OC)CNC1

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 60Ų

Additional information on 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol

Introduction to 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol (CAS No: 2229153-73-3)

3-(3,4,5-trimethoxyphenyl)azetidin-3-ol, identified by the Chemical Abstracts Service Number (CAS No) 2229153-73-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This azetidinone derivative features a phenolic moiety attached to a seven-membered heterocyclic ring, which makes it a promising candidate for further exploration in drug discovery and development. The presence of three methoxy groups on the aromatic ring introduces unique electronic and steric properties, influencing its potential biological activity and reactivity.

The molecular structure of 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol consists of a benzene ring substituted with three methoxy groups at the 3, 4, and 5 positions, linked to an azetidinone backbone. This configuration suggests that the compound may exhibit moderate solubility in polar organic solvents due to the hydroxyl group and the polar nature of the methoxy substituents. The azetidinone ring itself is a versatile scaffold that has been widely explored in medicinal chemistry for its ability to mimic certain bioactive scaffolds found in natural products and known pharmaceuticals.

In recent years, there has been growing interest in azetidinone derivatives as pharmacophores due to their structural similarity to more complex heterocycles such as piperidines and pyrrolidines. These derivatives are often investigated for their potential as kinase inhibitors, protease inhibitors, and other enzyme-targeted agents. The specific arrangement of substituents in 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol may confer unique interactions with biological targets, making it an attractive molecule for further pharmacological studies.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug candidates. The hydroxyl group on the azetidinone ring can be readily modified through various chemical reactions such as etherification, esterification, or conjugation with other bioactive molecules. Similarly, the aromatic ring can be functionalized through electrophilic or nucleophilic aromatic substitution reactions, allowing for the introduction of additional substituents that may enhance biological activity or improve pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules like 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol with high precision. These tools have been instrumental in identifying potential drug candidates by simulating interactions with target proteins at an atomic level. Studies have shown that compounds with similar structural motifs can exhibit potent inhibitory effects on various enzymes involved in disease pathways. For instance, modifications of azetidinone derivatives have been reported to modulate the activity of serine proteases and kinases, which are key targets in oncology and inflammatory diseases.

The synthesis of 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions to form the azetidinone ring followed by selective methoxylation and hydroxylation. Advances in synthetic methodologies have made it possible to produce complex heterocyclic compounds like this one with greater efficiency and scalability. Techniques such as flow chemistry and microwave-assisted synthesis have been particularly useful in streamlining these processes.

The pharmacological profile of 3-(3,4,5-trimethoxyphenyl)azetidin-3-ol is still under investigation; however preliminary studies suggest that it may possess interesting biological activities. For example, its structural resemblance to known bioactive molecules has prompted researchers to explore its potential as an antimicrobial agent or an anti-inflammatory compound. Additionally，the presence of multiple methoxy groups could influence its metabolic stability and bioavailability，making it a valuable candidate for further development.

In conclusion, 3-( 3，4，5-trimethoxyphenyl)azetidin- 3 -ol (CAS No: 222915 73 - 33 ) represents a promising area for further research in pharmaceutical chemistry。 Its unique structural features， combined with its potential for functionalization， make it an exciting molecule for drug discovery。 As our understanding of biological pathways continues to expand， compounds like this one will play an increasingly important role in developing novel therapeutic strategies。